Cas no 2229128-67-8 (2-(6-chloro-2-methoxypyridin-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(6-chloro-2-methoxypyridin-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 2229128-67-8
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• CID: 6435368
• PubChem ID: 165801729
• Update Time: 2025-05-25

2-(6-chloro-2-methoxypyridin-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloro-2-methoxypyridin-3-yl)cyclopropane-1-carboxylic acid
• EN300-1994994
• 2229128-67-8

• Inchi： 1S/C10H10ClNO3/c1-15-9-5(2-3-8(11)12-9)6-4-7(6)10(13)14/h2-3,6-7H,4H2,1H3,(H,13,14)
• InChI Key： LYTKQBVXBWVZJZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)OC)C1CC1C(=O)O

Computed Properties

• Exact Mass: 227.0349209g/mol
• Monoisotopic Mass: 227.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-(6-chloro-2-methoxypyridin-3-yl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 2-(6-Chloro-2-Methoxypyridin-3-yl)Cyclopropane-1-Carboxylic Acid (CAS No. 2229128-67-8)

2-(6-Chloro-2-methoxypyridin-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2229128-67-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclopropane derivative features a unique structural framework, combining a chloropyridine moiety with a carboxylic acid functional group, making it a versatile intermediate for drug discovery and crop protection applications. Its molecular formula, C₁₀H₁₀ClNO₃, reflects a balanced hydrophilicity-lipophilicity profile, which is critical for bioavailability optimization in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 2-(6-chloro-2-methoxypyridin-3-yl)cyclopropane-1-carboxylic acid has surged due to their role in developing kinase inhibitors and anti-inflammatory agents. Researchers frequently search for "pyridine derivatives in drug design" or "cyclopropane carboxylic acid applications," highlighting the compound's relevance in addressing diseases such as cancer and autoimmune disorders. The methoxy and chloro substituents on the pyridine ring enhance metabolic stability, a key consideration in modern pharmacokinetic studies.

From a synthetic chemistry perspective, this compound exemplifies innovations in cross-coupling reactions and cyclopropanation techniques. Laboratories often explore "CAS 2229128-67-8 synthesis protocol" or "6-chloro-2-methoxypyridine-3-boronic acid derivatives" to optimize yields. The cyclopropane ring's strain energy contributes to unique reactivity patterns, enabling selective functionalization—a topic frequently discussed in organic chemistry forums and patent literature.

Environmental and regulatory trends also influence interest in 2229128-67-8. With increasing focus on green chemistry, scientists investigate solvent-free methods for producing such intermediates. Queries like "biodegradable pyridine compounds" or "sustainable heterocycle synthesis" align with the compound's potential in eco-friendly agrochemical formulations. Its low vertebrate toxicity profile (as per available screening data) makes it a candidate for next-generation pesticides targeting resistant insect populations.

Analytical characterization of 2-(6-chloro-2-methoxypyridin-3-yl)cyclopropane-1-carboxylic acid typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry. Quality control specialists often search for "CAS 2229128-67-8 HPLC method" or "chloropyridine stability testing," underscoring the need for robust analytical protocols. The compound's melting point (∼145-148°C) and solubility in polar aprotic solvents are well-documented in technical datasheets.

In material science, derivatives of this compound show promise in organic semiconductor applications. The conjugated π-system of the pyridine ring, combined with the cyclopropane's steric effects, enables tunable electronic properties. Recent publications explore its use in OLED materials and photocatalysts, responding to growing searches for "nitrogen-containing small molecule electronics."

Supply chain dynamics for 2229128-67-8 reflect broader trends in fine chemical distribution. Procurement specialists frequently inquire about "bulk 6-chloro-2-methoxypyridin-3-yl cyclopropanecarboxylic acid suppliers" or "GMP-grade pyridine intermediates." The compound's commercial availability in kilogram quantities supports scale-up activities for clinical trial materials.

Future research directions may explore the compound's enantioselective synthesis, as the cyclopropane chiral center offers opportunities in asymmetric catalysis. Patent databases reveal growing interest in "chiral cyclopropane pharmaceuticals," positioning 2-(6-chloro-2-methoxypyridin-3-yl)cyclopropane-1-carboxylic acid as a scaffold for stereoselective transformations. Computational chemists also model its molecular docking properties to predict biological activity.

For formulation scientists, the carboxylic acid group enables salt formation with various counterions, addressing solubility challenges—a frequent topic in "API salt selection strategies" discussions. The compound's pK_a (∼4.2) and logP (∼1.8) values make it suitable for prodrug development, particularly in oral dosage forms.

In conclusion, 2-(6-chloro-2-methoxypyridin-3-yl)cyclopropane-1-carboxylic acid represents a multifaceted building block at the intersection of medicinal chemistry, materials science, and sustainable agriculture. Its CAS 2229128-67-8 identifier serves as a gateway to extensive research applications, continually evolving through interdisciplinary innovation.